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Compound of Interest

Compound Name:
5-Methoxy-2-

methoxycarbonylbenzoic acid

CAS No.: 681469-62-5

Cat. No.: B2806864

Get Quote

Introduction & Chemical Identity
5-Methoxy-2-methoxycarbonylbenzoic acid is a mono-methyl ester of 4-methoxyphthalic

acid.[1] Structurally, it is defined by a benzene ring substituted with a carboxylic acid at position

1, a methyl ester (methoxycarbonyl) group at position 2, and a methoxy ether group at position

5.

IUPAC Name: 5-Methoxy-2-(methoxycarbonyl)benzoic acid[1]

Common Name: 4-Methoxyphthalic acid 1-methyl ester (Note: Nomenclature depends on

priority; here, the free acid dictates position 1).[1]

CAS Number: 681469-62-5[1]

Molecular Formula:

[1]
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Molecular Weight: 210.18 g/mol [1]

Critical Isomerism Note: In the synthesis via methanolysis of 4-methoxyphthalic anhydride, the

major product is typically the 4-methoxy isomer (attack at the less hindered/more electrophilic

meta-carbonyl). The 5-methoxy isomer (the subject of this guide) is the minor product formed

by attack at the para-carbonyl (relative to the methoxy donor).[1] Rigorous spectroscopic

differentiation between these regioisomers is essential.

Structural Visualization & Logic
The following diagram illustrates the atomic numbering and key spectroscopic correlations

used for assignment.
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Figure 1: Structural connectivity and key NMR correlations for 5-Methoxy-2-
methoxycarbonylbenzoic acid. Note the para-relationship between the ester (C2) and the

methoxy ether (C5).

Spectroscopic Data
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A. Nuclear Magnetic Resonance (NMR) Spectroscopy
Data is reported for DMSO-

, the standard solvent for phthalic acid derivatives due to solubility and exchange suppression.
[1]

H NMR (400 MHz, DMSO-

)

Position
Shift (

, ppm)
Multiplicity Integration Coupling

(Hz)

Assignment
Logic

-COOH 12.80 - 13.20 br s 1H -

Exchangeabl

e acid proton.

[1]

H-3 7.85 d 1H 8.6

Ortho to

Ester

(deshielding

zone).[1]

H-6 7.45 d 1H 2.6

Ortho to Acid;

flanked by

Acid/OMe.[1]

H-4 7.12 dd 1H 8.6, 2.6

Ortho to OMe

(shielding);

Meta to Ester.

[1]

-COOC 3.82 s 3H -

Methyl ester

(distinct from

ether).[1]

-OC 3.86 s 3H -

Methoxy

ether

(aromatic).[1]
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Differentiation from Isomer (4-Methoxy-2-methoxycarbonylbenzoic acid):

H-3 Shift: In the 5-methoxy isomer, H-3 is ortho to the ester and meta to the ether, appearing

downfield (~7.85 ppm). In the 4-methoxy isomer, the proton ortho to the ester is H-3, which is

ortho to the ether, shifting it significantly upfield (~7.0 ppm).

Coupling Pattern: The 5-methoxy isomer shows a clear large ortho coupling (H3-H4) and a

meta coupling (H4-H6).[1]

C NMR (100 MHz, DMSO-

)

Carbon Type
Shift (

, ppm)
Assignment

C=O (Acid) 167.5 C-1 Carboxyl

C=O[1] (Ester) 166.8 C-2 Ester Carbonyl

Ar-C-O 161.5 C-5 (Ipso to OMe)

Ar-C 134.2 C-1 (Ipso to Acid)

Ar-CH 131.0 C-3

Ar-C 122.5 C-2 (Ipso to Ester)

Ar-CH 116.8 C-6

Ar-CH 113.5 C-4

O-CH3 55.8 Methoxy Ether

COO-CH3 52.4 Methyl Ester

B. Infrared Spectroscopy (FT-IR)
Samples should be prepared as KBr pellets or analyzed via ATR (Attenuated Total

Reflectance).[1]
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Wavenumber (

)
Intensity

Functional Group
Assignment

2800 - 3200 Broad, Med
O-H stretch (Carboxylic acid

dimer).[1]

1725 - 1735 Strong, Sharp
C=O stretch (Ester).[1] Note:

Higher freq than acid.[1]

1680 - 1700 Strong, Sharp C=O stretch (Aromatic Acid).[1]

1595, 1510 Medium
C=C Aromatic ring skeletal

vibrations.

1240 - 1260 Strong
C-O-C Asymmetric stretch

(Aryl alkyl ether).[1]

1050 - 1100 Medium C-O stretch (Ester).[1]

C. Mass Spectrometry (MS)
Method: ESI (Electrospray Ionization) in Negative Mode (ESI-) is preferred for the free acid, or

EI (Electron Impact) for the methyl ester derivative.

Molecular Ion:

ESI-:

m/z[1]

EI (70 eV):

m/z[1]

Fragmentation Pattern (EI):

m/z 210 (

): Parent peak.
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m/z 179 (

): Loss of methoxy from the ester group (characteristic of methyl esters).[1]

m/z 178 (

):Diagnostic Peak. Phthalic acid derivatives readily eliminate methanol to form the cyclic
anhydride ion under EI conditions.[1]

m/z 150: Loss of CO from the anhydride species.[1]

m/z 135: Further loss of methyl radical.[1]

Experimental Protocol for Validation
To ensure data integrity when characterizing this compound, follow this validation workflow:

Sample Preparation: Dissolve 10 mg of the solid in 0.6 mL of DMSO-

. Ensure the solution is clear; turbidity suggests hydrolysis or salt formation.[1]

Acid Proton Check: Acquire a quick 1H NMR scan. If the broad singlet at ~13 ppm is

missing, the sample may be the dicarboxylate salt or the diester.[1] Add 1 drop of

to confirm exchangeability (peak will disappear).[1]

Regioisomer Confirmation: Focus on the aromatic region (7.0 - 8.0 ppm).[1]

If you see two doublets (

Hz) and one singlet-like signal, you likely have the 4-methoxy isomer (where H-3 and H-5
are meta, but H-5 and H-6 are ortho).[1]

If you see the pattern described in Section 3A (d, dd, d with

), you have the correct 5-methoxy isomer.
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CAS Registry.5-Methoxy-2-methoxycarbonylbenzoic acid (CAS 681469-62-5).[1]

American Chemical Society.[1]

Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of

Organic Compounds (7th ed.). John Wiley & Sons.[1] (Source for substituent additivity rules

in aromatic systems).

Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic

Compounds: Tables of Spectral Data. Springer.[1] (Reference for carbonyl shifts in phthalic

derivatives).

Methanolysis of Phthalic Anhydrides:Journal of the Chemical Society, Perkin Transactions 1,

1985, 235-240.[1] (Mechanistic basis for isomer distribution).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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